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Compound of Interest

Compound Name: 4-Chlorocyclohexan-1-amine

Cat. No.: B13130764

Get Quote

An In-Depth Technical Guide to 4-Chlorocyclohexan-1-amine

Introduction
4-Chlorocyclohexan-1-amine is a halogenated cycloalkane derivative that serves as a crucial

building block in modern organic synthesis and medicinal chemistry. Its structure, featuring a

cyclohexane ring substituted with an amine and a chlorine atom at the 1 and 4 positions,

respectively, gives rise to stereoisomers that can exhibit distinct chemical behaviors. This guide

provides a comprehensive overview of 4-Chlorocyclohexan-1-amine, including its chemical

identifiers, properties, stereochemistry, synthesis, applications, and safety protocols, tailored for

researchers and professionals in drug development.

Chemical Identifiers and Properties
Accurate identification of chemical compounds is fundamental for research and regulatory

compliance. 4-Chlorocyclohexan-1-amine is identified by several key descriptors. It's

important to note that this compound is often handled and sold as its hydrochloride salt, which

has its own set of identifiers.
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Identifier Value Source

IUPAC Name 4-chlorocyclohexan-1-amine [1]

CAS Number 59477-35-9 [1][2]

Molecular Formula C6H12ClN [1]

Molecular Weight 133.62 g/mol [1]

Canonical SMILES C1CC(CCC1N)Cl [1]

InChIKey
SXBXZRWVGWJIEF-

UHFFFAOYSA-N
[1]

PubChem CID 424391 [1]

Hydrochloride Salt Identifiers:

Identifier Value Source

IUPAC Name
4-chlorocyclohexan-1-

amine;hydrochloride
[3]

CAS Number 54916-24-4 [3]

Molecular Formula C6H13Cl2N [3]

Molecular Weight 170.08 g/mol [3]

The physical and chemical properties of a compound dictate its behavior in various

experimental conditions and are crucial for designing synthetic routes and purification methods.
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Property Value Source

XLogP3-AA 1.2 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
1 [1]

Rotatable Bond Count 0 [1]

Exact Mass 133.0658271 Da [1]

Topological Polar Surface Area 26 Å² [1]

Stereochemistry: The Significance of Cis and Trans
Isomers
The cyclohexane ring in 4-Chlorocyclohexan-1-amine is not planar, adopting a chair

conformation to minimize steric strain. This leads to the existence of two diastereomers: cis and

trans. In the cis isomer, both the chlorine and amine substituents are on the same face of the

ring (both axial or both equatorial in a given chair conformation). In the trans isomer, they are

on opposite faces (one axial and one equatorial). This stereochemical difference is critical as it

profoundly influences the molecule's reactivity and its ability to fit into the active sites of

enzymes or receptors, a key consideration in drug design.

Caption: 2D representation of cis and trans isomers.

Synthesis and Reactivity
A common and efficient method for synthesizing 4-Chlorocyclohexan-1-amine is through the

reductive amination of 4-chlorocyclohexanone. This two-step, one-pot reaction involves the

formation of an imine intermediate, which is then reduced to the final amine product.

Experimental Protocol: Reductive Amination of 4-
Chlorocyclohexanone
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Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-

chlorocyclohexanone in a suitable solvent such as methanol or ethanol.[4]

Imine Formation: Add a source of ammonia (e.g., ammonium acetate or a solution of

ammonia in methanol) to the flask. The reaction is typically stirred at room temperature to

allow for the formation of the 4-chloro-cyclohexanimine intermediate.

Reduction: Once imine formation is substantial, a reducing agent is introduced. Sodium

cyanoborohydride (NaBH3CN) or sodium triacetoxyborohydride (NaBH(OAc)3) are often

preferred as they are selective for the imine in the presence of the ketone. The reaction is

continued until the starting material is consumed, which can be monitored by techniques like

TLC or GC-MS.

Workup and Purification: The reaction is quenched by the careful addition of water or a dilute

acid. The product is then extracted into an organic solvent (e.g., dichloromethane or ethyl

acetate). The organic layers are combined, dried over an anhydrous salt like sodium sulfate,

filtered, and the solvent is removed under reduced pressure. The crude product can be

purified by column chromatography or distillation to yield 4-Chlorocyclohexan-1-amine.

4-Chlorocyclohexanone Imine Intermediate

+ NH₃

- H₂O
4-Chlorocyclohexan-1-amine

+ [H]
(e.g., NaBH₃CN)

Click to download full resolution via product page

Caption: Synthesis of 4-Chlorocyclohexan-1-amine.

Applications in Research and Drug Development
4-Chlorocyclohexan-1-amine and its derivatives are valuable intermediates in the synthesis

of pharmaceutically active compounds. The distinct spatial arrangement of the functional

groups in its stereoisomers allows for the creation of complex molecular architectures.

A notable application is in the synthesis of cariprazine, an atypical antipsychotic medication

used to treat schizophrenia and bipolar disorder.[5] The trans isomer of a substituted 4-

aminocyclohexane derivative is a key structural element of this drug.[5] The ability to selectively

synthesize the trans isomer is crucial for the efficacy and safety of the final drug product.
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Recent advancements have explored the use of transaminases in biocatalytic processes to

achieve high diastereomeric purity of such intermediates.[5][6]

Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling 4-
Chlorocyclohexan-1-amine and its salts. It is generally corrosive and harmful if it comes into

contact with the skin, is inhaled, or is swallowed.[7]

Hazard Class Statement Pictogram

Skin Corrosion/Irritation
H314: Causes severe skin

burns and eye damage
Corrosive

Acute Toxicity (Dermal)
H312: Harmful in contact with

skin
Harmful

Acute Toxicity (Inhalation) H332: Harmful if inhaled Harmful

Skin Sensitization
H317: May cause an allergic

skin reaction
Harmful

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety

goggles, and a lab coat. Work in a well-ventilated fume hood to avoid inhalation of vapors.[8]

[9]

Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or dust.[8][9]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents and strong acids.[7][9]

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations.

Conclusion
4-Chlorocyclohexan-1-amine is a compound of significant interest in organic and medicinal

chemistry. Its utility as a synthetic building block, particularly for complex pharmaceutical
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targets, is well-established. A thorough understanding of its identifiers, properties,

stereochemistry, and safe handling procedures is essential for its effective and responsible use

in a research and development setting. The ongoing exploration of stereoselective synthetic

methods, including biocatalysis, continues to enhance its value in the creation of novel

therapeutics.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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